5-Methoxyindolin-6-ol

• Molecular Formula: C9H11NO2
• Molecular Weight: 165.19 g/mol
• IUPAC Name: 5-methoxy-2,3-dihydro-1H-indol-6-ol
• InChI: InChI=1S/C9H11NO2/c1-12-9-4-6-2-3-10-7(6)5-8(9)11/h4-5,10-11H,2-3H2,1H3
• InChI Key: WJNJOMLKWQNVTH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)CCN2)O

Description

5-Methoxyindolin-6-ol is an indole derivative characterized by a methoxy group (-OCH₃) at the 5-position and a hydroxyl group (-OH) at the 6-position of the indole ring. The methoxy and hydroxyl substituents influence electronic distribution, solubility, and intermolecular interactions, which are critical for reactivity and applications in medicinal chemistry.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Their Properties

Key structural analogs of 5-Methoxyindolin-6-ol include:

Compound Name	Substituents	Molecular Formula	Molecular Weight	Melting Point (°C)	Solubility	Key Features	References
5-Methoxyindolin-6-ol	5-OCH₃, 6-OH	C₉H₉NO₂	163.18*	Not reported	Likely polar solvents (e.g., water, methanol)	Hydroxyl group enhances H-bonding	-
5-Benzyloxy-6-methoxyindole	5-benzyloxy, 6-OCH₃	C₁₆H₁₅NO₂	253.3	93–94	Chloroform, ethyl acetate, methanol	Lipophilic due to benzyl group
5-Methoxytryptamine (5-MT)	5-OCH₃, 3-(2-aminoethyl)	C₁₁H₁₄N₂O	190.24	Not reported	Water (moderate)	Neurotransmitter analog
3-(2-Aminoethyl)-5-methoxy-1H-indol-6-ol	5-OCH₃, 6-OH, 3-(2-aminoethyl)	C₁₁H₁₄N₂O₂	206.24	Not reported	Polar solvents	Dual functional groups for receptor binding
6-Methoxy-1H-indazol-5-ol	6-OCH₃, 5-OH (indazole core)	C₈H₈N₂O₂	164.16	Not reported	Methanol, DMSO	Antioxidant potential

*Estimated based on analogous structures.

Key Differences in Reactivity and Function

• Substituent Effects: Hydroxyl vs. Benzyloxy: The hydroxyl group in 5-Methoxyindolin-6-ol increases polarity and hydrogen-bonding capacity compared to the benzyloxy group in 5-Benzyloxy-6-methoxyindole, which enhances lipophilicity and membrane permeability . Aminoethyl Group: The addition of a 3-(2-aminoethyl) side chain (as in 5-Methoxytryptamine and 3-(2-aminoethyl)-5-methoxy-1H-indol-6-ol) facilitates interactions with serotonin receptors, making these compounds relevant in neurological research .

• Antioxidant Activity :

  • 5-Methoxyindole derivatives exhibit concentration-dependent antioxidant activity. At 125 μmol, they match the efficacy of BHA (butylated hydroxyanisole), but their performance declines at lower concentrations (32 μmol) . This contrasts with hydroxylated analogs like 6-Methoxy-1H-indazol-5-ol, which may retain activity across broader concentration ranges due to redox-active hydroxyl groups .

• Synthetic Routes :

  • Methoxyindoles are often synthesized via alkylation (e.g., epichlorohydrin treatment) or nitrovinyl addition (e.g., (E)-5-methoxy-3-(2-nitrovinyl)-1H-indole) . Hydroxyl groups may require protective strategies, such as benzyloxy groups, to prevent undesired side reactions during synthesis .